Cas no 725698-89-5 (5-(5-methylisoxazol-3-yl)-1,3,4-oxadiazol-2-amine)

• Product Name: 5-(5-methylisoxazol-3-yl)-1,3,4-oxadiazol-2-amine
• CAS No: 725698-89-5
• MF: C₆H₆N₄O₂
• MW: 166.13744020462
• MDL: MFCD06164558
• CID: 558804
• PubChem ID: 17382157
• Update Time: 2025-06-22

5-(5-methylisoxazol-3-yl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2-amine,5-(5-methyl-3-isoxazolyl)-
• 1,3,4-Oxadiazol-2-amine,5-(5-methyl-3-isoxazolyl)-(9CI)
• 5-(5-methyl-1,2-oxazol-3-yl)-1,3,4-oxadiazol-2-amine
• 5-(5-methylisoxazol-3-yl)-1,3,4-oxadiazol-2-amine
• F2145-0844
• EN300-235241
• AKOS003341544
• CS-0280750
• 5-(5-Methylisoxazol-3-yl)-1,3,4-oxadiazol-2(3h)-imine
• DTXSID80589560
• 725698-89-5

• MDL： MFCD06164558
• Inchi： 1S/C6H6N4O2/c1-3-2-4(10-12-3)5-8-9-6(7)11-5/h2H,1H3,(H2,7,9)
• InChI Key： NDDNATQSRAIWNX-UHFFFAOYSA-N
• SMILES： O1C(N)=NN=C1C1C=C(C)ON=1

Computed Properties

• Exact Mass: 166.04907545g/mol
• Monoisotopic Mass: 166.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 91Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles

Additional information on 5-(5-methylisoxazol-3-yl)-1,3,4-oxadiazol-2-amine

Introduction to Compound with CAS No 725698-89-5 and Product Name: 5-(5-methylisoxazol-3-yl)-1,3,4-oxadiazol-2-amine

The compound with the CAS number 725698-89-5 and the product name 5-(5-methylisoxazol-3-yl)-1,3,4-oxadiazol-2-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural features of this compound, particularly the presence of both isoxazole and oxadiazole moieties, contribute to its unique chemical properties and biological relevance.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The 5-(5-methylisoxazol-3-yl)-1,3,4-oxadiazol-2-amine molecule has been extensively studied for its pharmacological properties. The isoxazole ring is known for its presence in various bioactive natural products and pharmaceuticals, while the oxadiazole moiety is recognized for its role in enhancing binding affinity and metabolic stability. The combination of these two heterocyclic systems in a single molecule suggests a synergistic effect that could lead to enhanced biological activity.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The 5-methylisoxazol-3-yl substituent provides a versatile handle for further functionalization, allowing chemists to explore a wide range of derivatives with tailored biological properties. This flexibility makes it an invaluable building block for drug discovery efforts aimed at developing new treatments for various diseases.

Recent studies have highlighted the importance of oxadiazole derivatives in medicinal chemistry. These compounds have shown promise in multiple therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The 1,3,4-oxadiazol-2-amine core structure is particularly noteworthy for its ability to interact with biological targets in a manner that promotes therapeutic effects. For instance, some oxadiazole derivatives have been found to inhibit key enzymes involved in cancer cell proliferation, making them attractive candidates for further development.

The synthesis of 5-(5-methylisoxazol-3-yl)-1,3,4-oxadiazol-2-amine involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

From a computational chemistry perspective, the molecular structure of this compound has been extensively modeled to understand its interactions with biological targets. Molecular docking studies have revealed that the 5-(5-methylisoxazol-3-yl) moiety can effectively bind to specific pockets on protein surfaces, while the 1,3,4-oxadiazol-2-amine part provides additional interactions that enhance binding affinity. These insights are crucial for designing molecules with improved pharmacokinetic properties.

The biological activity of this compound has been evaluated through various in vitro assays. Initial screening experiments have shown promising results in terms of inhibitory effects on certain enzymes and cell lines relevant to human diseases. For example, derivatives of this compound have demonstrated potent activity against enzymes involved in inflammation pathways, suggesting potential therapeutic benefits in conditions such as rheumatoid arthritis.

Furthermore, the compound's ability to cross cell membranes has been investigated due to its relevance for drug delivery systems. Studies using lipid bilayer models have indicated that modifications at the 5-methylisoxazol group can influence membrane permeability and uptake efficiency. This information is critical for optimizing formulations that enhance bioavailability and therapeutic efficacy.

In conclusion, the compound with CAS number 725698-89-5 and product name 5-(5-methylisoxazol-3-yl)-1,3,4-oxadiazol-2-amine represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapies for human diseases.